Cas no 123013-13-8 (3-tert-butyl-2-hydroxy-5-methoxybenzaldehyde)

• Product Name: 3-tert-butyl-2-hydroxy-5-methoxybenzaldehyde
• CAS No: 123013-13-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD17012735
• CID: 1215006
• PubChem ID: 10262464
• Update Time: 2025-04-20

3-tert-butyl-2-hydroxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-methoxy-
• 3-tert-butyl-2-hydroxy-5-methoxybenzaldehyde
• 3-t-butyl-5-methoxysalicylaldehyde
• EN300-259984
• 123013-13-8
• AKOS014762705
• CS-0215550
• Z1262471106
• MFCD17012735
• s11837
• DTXSID70437506
• BSOBIHUVDDETHG-UHFFFAOYSA-N
• SCHEMBL311610
• 3-(tert-butyl)-2-hydroxy-5-methoxybenzaldehyde

• MDL： MFCD17012735
• Inchi： 1S/C12H16O3/c1-12(2,3)10-6-9(15-4)5-8(7-13)11(10)14/h5-7,14H,1-4H3
• InChI Key： BSOBIHUVDDETHG-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC(=CC=1C(C)(C)C)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols